N-(2-hydroxyphenyl)-2-iodobenzamide

• IUPAC Name: N-(2-hydroxyphenyl)-2-iodobenzamide
• InChI: InChI=1S/C13H10INO2/c14-10-6-2-1-5-9(10)13(17)15-11-7-3-4-8-12(11)16/h1-8,16H,(H,15,17)
• InChI Key: KXUFCAMWJLWPJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2O)I
• Molecular Formula: C13H10INO2
• DSSTOX Substance ID: DTXSID60976656
• Molecular Weight: 339.13 g/mol
• CAS RN: 6114-01-8

Description

N-(2-hydroxyphenyl)-2-iodobenzamide, also known as HIBA, is a chemical compound that has been the subject of scientific research due to its potential applications in drug development. HIBA is a benzamide derivative, and its chemical structure consists of a benzene ring with an iodine atom and a hydroxyphenyl group attached to it.

Scientific Research Applications

N-(2-hydroxyphenyl)-2-iodobenzamide has been studied for its potential applications in drug development due to its ability to inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while CAs are enzymes that catalyze the reversible hydration of carbon dioxide. Inhibition of these enzymes has been shown to have therapeutic effects in various diseases such as cancer, neurodegenerative disorders, and glaucoma.

Mechanism of Action

The mechanism of action of N-(2-hydroxyphenyl)-2-iodobenzamide involves its ability to bind to the active site of HDACs and CAs, thereby inhibiting their activity. This leads to changes in gene expression and cellular processes that result in the therapeutic effects observed in various diseases.
Biochemical and Physiological Effects:
Studies have shown that N-(2-hydroxyphenyl)-2-iodobenzamide has anti-cancer properties by inhibiting the activity of HDACs, which play a role in the development and progression of cancer. N-(2-hydroxyphenyl)-2-iodobenzamide has also been shown to have neuroprotective effects by inhibiting the activity of CAs, which are involved in the regulation of cerebral blood flow and neuronal excitability. In addition, N-(2-hydroxyphenyl)-2-iodobenzamide has been studied for its potential use in the treatment of glaucoma, a disease characterized by elevated intraocular pressure, by inhibiting the activity of CAs in the eye.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyphenyl)-2-iodobenzamide in lab experiments is its ability to selectively inhibit the activity of HDACs and CAs, which makes it a useful tool for studying the role of these enzymes in various diseases. However, one limitation of using N-(2-hydroxyphenyl)-2-iodobenzamide is its relatively low potency compared to other HDAC and CA inhibitors, which may require higher concentrations or longer treatment times to achieve the desired effects.

Future Directions

There are several future directions for research on N-(2-hydroxyphenyl)-2-iodobenzamide, including the development of more potent derivatives, the investigation of its effects on other enzymes and cellular processes, and the evaluation of its therapeutic potential in various diseases. Additionally, the use of N-(2-hydroxyphenyl)-2-iodobenzamide in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects. Overall, N-(2-hydroxyphenyl)-2-iodobenzamide has shown promise as a tool for drug development and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of N-(2-hydroxyphenyl)-2-iodobenzamide involves the reaction of 2-iodobenzoic acid with 2-amino-phenol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is purified by column chromatography or recrystallization to obtain pure N-(2-hydroxyphenyl)-2-iodobenzamide.